Cas no 337498-65-4 (<br>2-[5-(4-Methoxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-methyl-5-nitro- phenyl)-acetamide)

• Product Name: <br>2-[5-(4-Methoxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-methyl-5-nitro- phenyl)-acetamide
• CAS No: 337498-65-4
• MF: C₁₈H₁₆N₄O₅S
• MW: 400.408442497253
• CID: 3071168
• PubChem ID: 1120242
• Update Time: 2025-05-20

<br>2-[5-(4-Methoxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-methyl-5-nitro- phenyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-[5-(4-Methoxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-methyl-5-nitro- phenyl)-acetamide
• 2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-methyl-5-nitrophenyl)acetamide
• STK130108
• 2-((5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(2-methyl-5-nitrophenyl)acetamide
• 337498-65-4
• 2-[5-(4-Methoxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-methyl-5-nitro-phenyl)-acetamide
• AKOS000572809

• MDL： MFCD02046937
• Inchi： 1S/C18H16N4O5S/c1-11-3-6-13(22(24)25)9-15(11)19-16(23)10-28-18-21-20-17(27-18)12-4-7-14(26-2)8-5-12/h3-9H,10H2,1-2H3,(H,19,23)
• InChI Key： APICFTQVBWHMOV-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC(=CC=2)OC)O1)CC(NC1C=C(C=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 400.08414080Da
• Monoisotopic Mass: 400.08414080Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 148Ų

Additional information on <br>2-[5-(4-Methoxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-methyl-5-nitro- phenyl)-acetamide

Introduction to 2-[5-(4-Methoxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-methyl-5-nitro-phenyl)-acetamide (CAS No. 337498-65-4)

The compound 2-[5-(4-Methoxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-methyl-5-nitro-phenyl)-acetamide, identified by its CAS number 337498-65-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a [1,3,4]oxadiazole core, combined with substituents such as 4-methoxy-phenyl and 2-methyl-5-nitro-phenyl, endows the compound with distinct chemical and biological properties that make it a promising candidate for further investigation.

In recent years, there has been a growing interest in heterocyclic compounds for their diverse pharmacological activities. The [1,3,4]oxadiazole scaffold is particularly noteworthy due to its presence in numerous bioactive molecules. This class of compounds has shown efficacy in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The sulfanyl group in the molecular structure of 2-[5-(4-Methoxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-methyl-5-nitro-phenyl)-acetamide further enhances its potential by facilitating interactions with biological targets.

The 4-methoxy-phenyl substituent contributes to the compound's lipophilicity and binding affinity, which are critical factors in drug design. This moiety has been extensively studied for its role in modulating receptor activity and enhancing drug delivery. Additionally, the 2-methyl-5-nitro-phenyl group introduces a nitro functional group, which is known for its ability to influence electronic properties and metabolic pathways. Such structural features make this compound a valuable asset in the development of novel therapeutic agents.

Recent studies have highlighted the importance of sulfanyl-containing compounds in medicinal chemistry. The sulfanyl group in 2-[5-(4-Methoxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-methyl-5-nitro-phenyl)-acetamide has been shown to enhance binding interactions with biological targets, thereby improving pharmacological efficacy. This observation aligns with broader trends in drug discovery, where functional groups are strategically incorporated to optimize bioactivity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the [1,3,4]oxadiazole core necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methodologies underscore the sophistication of modern pharmaceutical chemistry and highlight the challenges faced by researchers in developing novel compounds.

Evaluation of the pharmacological properties of 2-[5-(4-Methoxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-methyl-5-nitro-phenyl)-acetamide has revealed promising results in preclinical studies. Initial assays have demonstrated activity against various disease models, including inflammation and tumor growth. These findings are particularly encouraging given the compound's unique structural features and its potential to interact with multiple biological pathways simultaneously.

The development of new therapeutic agents is often hampered by issues related to bioavailability and metabolic stability. However, the structural design of this compound addresses these concerns by incorporating elements that enhance solubility and reduce susceptibility to degradation. For instance, the presence of polar functional groups such as hydroxyl and amide moieties improves water solubility while maintaining pharmacological activity.

In conclusion, 2-[5-(4-Methoxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2-methyl-5-nitro-phenyl)-acetamide (CAS No. 337498-65-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a compelling candidate for further investigation. As research continues to uncover new applications for this compound and similar derivatives, it is likely that additional therapeutic benefits will be identified.